Nickel carbonate
CNiO3
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CAS Number
Product Name
IUPAC Name
Molecular Formula
CNiO3
Molecular Weight
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InChI Key
Solubility
Soluble in dilute acids
Solubility in water, mg/l at 25 °C: 93 (practically insoluble)
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Description
Nickel carbonate, specifically nickel(II) carbonate, is an inorganic compound with the chemical formula NiCO₃. It is a light green, odorless crystalline solid that can exist in several hydrated forms, including the hexahydrate (NiCO₃·6H₂O) and the basic nickel carbonate (Ni₄CO₃(OH)₆·4H₂O), which contains hydroxide ions. Nickel carbonate is known for its paramagnetic properties due to the presence of nickel(II) ions. It is often encountered in the context of hydrometallurgical processes for nickel extraction and serves as an important precursor in various industrial applications .
- Decomposition Reaction: When heated, nickel(II) carbonate decomposes to form nickel oxide and carbon dioxide:This reaction is significant in metal refining and ceramics production .
- Reaction with Acids: Nickel carbonate reacts with strong acids such as hydrochloric acid, resulting in a double displacement reaction that produces nickel chloride, water, and carbon dioxide:This reaction demonstrates the compound's solubility behavior and its hydrolysis upon contact with acids
Nickel carbonate has been studied for its biological effects, particularly concerning its toxicity. Nickel compounds, including nickel carbonate, can be harmful if ingested or inhaled. They may cause respiratory issues, skin irritation, and have been linked to carcinogenic effects upon prolonged exposure. Nickel ions can disrupt cellular processes and are toxic to aquatic life, necessitating careful handling and disposal practices .
Nickel carbonate can be synthesized through various methods:
- Precipitation Method: This involves reacting nickel sulfate with sodium carbonate:This method is commonly used in industrial settings for producing basic nickel carbonate .
- Electrolysis: Nickel carbonate hexahydrate can be produced by electrolyzing nickel metal in an atmosphere of carbon dioxide:This method allows for the formation of hydrated forms of nickel carbonate .
Nickel carbonate has several applications across various industries:
- Catalyst Production: It serves as a catalyst in hydrogenation reactions and other chemical processes.
- Electroplating: Nickel carbonate is used in electroplating to produce nickel coatings on various substrates.
- Ceramics: It is employed in ceramic formulations to impart color and improve material properties.
- Wastewater Treatment: Nickel carbonate finds use in treating wastewater due to its ability to precipitate heavy metals from solutions .
Studies on the interactions of nickel carbonate with other substances reveal its reactivity profile. For instance, it decomposes when exposed to strong acids, releasing carbon dioxide and forming soluble nickel salts. Additionally, it reacts violently with certain materials like flammable solvents and reducing agents, emphasizing the need for careful storage and handling protocols .
Nickel carbonate shares similarities with other metal carbonates but exhibits unique properties due to the presence of nickel ions. Here are some similar compounds:
| Compound Name | Chemical Formula | Unique Characteristics |
|---|---|---|
| Cobalt(II) Carbonate | CoCO₃ | Exhibits different solubility characteristics |
| Copper(II) Carbonate | CuCO₃ | Known for its blue color; used as a pigment |
| Manganese(II) Carbonate | MnCO₃ | Less commonly used; exhibits different reactivity |
Nickel carbonate is unique among these compounds due to its paramagnetic properties and its role as an intermediate in nickel extraction processes. Its ability to form various hydrated forms also distinguishes it from other metal carbonates .
Physical Description
LIGHT GREEN CRYSTALS.
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Density
2.6 g/cm³
Decomposition
Melting Point
No melting point; decomposes on heating
UNII
Absorption Distribution and Excretion
Wikipedia
Use Classification
Methods of Manufacturing
Nickel carbonate is prepared best by the oxidation of nickel powder in ammonia and carbon dioxide. Boiling away the ammonia causes precipitation of pure nickel carbonate.
Addition of sodium carbonate to a solution of nickel salt precipitates an impure basic nickel carbonate
General Manufacturing Information
Computer and electronic product manufacturing
Electrical equipment, appliance, and component manufacturing
Primary metal manufacturing
Carbonic acid, nickel(2+) salt (1:1): ACTIVE
Dates
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